Cas no 62230-73-3 (3-(Aminomethyl)pyridin-2-amine dihydrochloride)

• Product Name: 3-(Aminomethyl)pyridin-2-amine dihydrochloride
• CAS No: 62230-73-3
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• CID: 4828368
• PubChem ID: 12358234
• Update Time: 2025-04-23

3-(Aminomethyl)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)pyridin-2-amine dihydrochloride
• 3-(Aminomethyl)pyridin-2-aminedihydrochloride
• 62230-73-3
• SB53201

• Inchi： 1S/C6H9N3.2ClH/c7-4-5-2-1-3-9-6(5)8;;/h1-3H,4,7H2,(H2,8,9);2*1H
• InChI Key： BNRLYIXANMDGGL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=CC=C(C=1N)CN

Computed Properties

• Exact Mass: 195.0330028g/mol
• Monoisotopic Mass: 195.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9

Additional information on 3-(Aminomethyl)pyridin-2-amine dihydrochloride

3-(Aminomethyl)pyridin-2-amine Dihydrochloride (CAS No. 62230-73-3): A Comprehensive Overview

3-(Aminomethyl)pyridin-2-amine dihydrochloride (CAS No. 62230-73-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as 3-AMP-2-amine dihydrochloride, is a derivative of pyridine with an aminomethyl substitution at the 3-position and an additional amine group at the 2-position. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutics.

The chemical properties of 3-(Aminomethyl)pyridin-2-amine dihydrochloride include its high solubility in water and polar solvents, which is attributed to the presence of the dihydrochloride salt form. This property enhances its utility in aqueous-based reactions, a feature highly sought after in drug discovery and medicinal chemistry. Researchers often explore its reactivity in nucleophilic substitution reactions, where the aminomethyl group and the 2-amine functionality play pivotal roles.

One of the most prominent applications of 3-(Aminomethyl)pyridin-2-amine dihydrochloride is in the synthesis of heterocyclic compounds, which are foundational structures in many FDA-approved drugs. For instance, it serves as a key building block in the preparation of pyridine-based inhibitors, which are increasingly studied for their potential in targeting enzyme-related diseases. Recent trends in AI-driven drug discovery have highlighted the importance of such intermediates, as they are frequently used in high-throughput screening and combinatorial chemistry.

In the context of current research trends, 3-AMP-2-amine dihydrochloride has been investigated for its role in the development of central nervous system (CNS) therapeutics. The compound’s ability to cross the blood-brain barrier, coupled with its modifiable functional groups, makes it a candidate for designing neuroactive agents. This aligns with the growing demand for treatments targeting neurodegenerative disorders, a hot topic in both academic and industrial research.

From a market perspective, the demand for 3-(Aminomethyl)pyridin-2-amine dihydrochloride has seen steady growth, driven by its versatility in organic synthesis. Suppliers and manufacturers often highlight its purity and stability as critical quality parameters, ensuring consistent performance in laboratory and industrial settings. The compound’s CAS No. 62230-73-3 is frequently searched in chemical databases, reflecting its relevance in contemporary chemical workflows.

Another area where 3-(Aminomethyl)pyridin-2-amine dihydrochloride excels is in the field of bioconjugation chemistry. Its amine groups can be readily functionalized with linkers or probes, making it useful in the design of diagnostic agents and targeted drug delivery systems. This application is particularly relevant in the era of personalized medicine, where precision and modularity in molecular design are paramount.

Environmental and safety considerations are also important when working with 3-AMP-2-amine dihydrochloride. While it is not classified as a hazardous material, proper handling protocols, such as the use of personal protective equipment (PPE) and adherence to good laboratory practices, are recommended. Researchers often inquire about its storage conditions, which typically involve keeping the compound in a cool, dry place away from incompatible substances.

In summary, 3-(Aminomethyl)pyridin-2-amine dihydrochloride (CAS No. 62230-73-3) is a multifaceted compound with broad applications in drug discovery, bioconjugation, and materials science. Its structural versatility and compatibility with modern synthetic techniques underscore its value in both academic and industrial research. As the scientific community continues to explore new frontiers in molecular design, this compound is poised to remain a critical tool in the chemist’s arsenal.